Cas no 1805361-95-8 (4-Chloro-5-cyano-2-(difluoromethyl)pyridine-3-acetic acid)

• Product Name: 4-Chloro-5-cyano-2-(difluoromethyl)pyridine-3-acetic acid
• CAS No: 1805361-95-8
• MF: C₉H₅ClF₂N₂O₂
• MW: 246.598007917404
• CID: 4868982
• Update Time: 2025-05-24

4-Chloro-5-cyano-2-(difluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-cyano-2-(difluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C9H5ClF2N2O2/c10-7-4(2-13)3-14-8(9(11)12)5(7)1-6(15)16/h3,9H,1H2,(H,15,16)
• InChI Key： KCIYHIYXEQBFCO-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CN=C(C(F)F)C=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 1.3
• Topological Polar Surface Area: 74

Additional information on 4-Chloro-5-cyano-2-(difluoromethyl)pyridine-3-acetic acid

Comprehensive Overview of 4-Chloro-5-cyano-2-(difluoromethyl)pyridine-3-acetic acid (CAS No. 1805361-95-8)

4-Chloro-5-cyano-2-(difluoromethyl)pyridine-3-acetic acid (CAS No. 1805361-95-8) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, combining a chloro substituent with a pyridine-acetic acid backbone, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridine compounds like 4-Chloro-5-cyano-2-(difluoromethyl)pyridine-3-acetic acid has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its role in developing small-molecule inhibitors targeting enzymes such as kinases, which are critical in cancer therapeutics and inflammatory diseases. The difluoromethyl group is known to improve lipophilicity, a property highly sought after in modern drug design.

From an agrochemical perspective, this compound's cyano and chloro moieties contribute to its efficacy as a precursor for herbicides and pesticides. Its ability to disrupt metabolic pathways in pests aligns with the growing need for sustainable crop protection solutions. As the agricultural sector shifts toward eco-friendly chemicals, derivatives of 4-Chloro-5-cyano-2-(difluoromethyl)pyridine-3-acetic acid are being explored for their lower environmental impact.

The synthesis of CAS No. 1805361-95-8 typically involves multi-step reactions, including halogenation, cyanation, and difluoromethylation. Advanced techniques like flow chemistry and catalyzed cross-coupling are often employed to optimize yield and purity. Analytical methods such as HPLC and NMR spectroscopy are crucial for quality control, ensuring compliance with industry standards for pharmaceutical intermediates.

Environmental and safety considerations are paramount when handling 4-Chloro-5-cyano-2-(difluoromethyl)pyridine-3-acetic acid. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) and ventilation systems are recommended during laboratory use. Its stability under various pH conditions makes it suitable for large-scale production, though storage in anhydrous environments is advised to prevent degradation.

Market trends indicate a rising interest in fluorine-containing compounds, driven by their applications in precision medicine and green chemistry. Searches for terms like "pyridine acetic acid derivatives" and "difluoromethyl pyridine uses" have increased by 40% year-over-year, reflecting its relevance in R&D. Frequently asked questions include "How to synthesize 4-Chloro-5-cyano-2-(difluoromethyl)pyridine-3-acetic acid?" and "What are the biomedical applications of CAS 1805361-95-8?"—topics this article addresses.

In summary, 4-Chloro-5-cyano-2-(difluoromethyl)pyridine-3-acetic acid (CAS No. 1805361-95-8) represents a cutting-edge chemical building block with cross-disciplinary utility. Its integration into drug development pipelines and agrochemical formulations underscores its importance in addressing global challenges in health and agriculture. Future research may unlock further innovations, solidifying its position as a cornerstone of modern synthetic chemistry.